1-(4-Fluorophenyl)-5-(morpholin-4-yl)pentane-1,5-dione

• CAS RN: 924909-70-6
• Molecular Formula: C15H18FNO3
• Molecular Weight: 279.31 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-5-morpholin-4-ylpentane-1,5-dione
• InChI: InChI=1S/C15H18FNO3/c16-13-6-4-12(5-7-13)14(18)2-1-3-15(19)17-8-10-20-11-9-17/h4-7H,1-3,8-11H2
• InChI Key: RUDLRIKXTHXKLF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CCCC(=O)C2=CC=C(C=C2)F

Description

1-(4-Fluorophenyl)-5-(morpholin-4-yl)pentane-1,5-dione is a useful research compound. Its molecular formula is C15H18FNO3 and its molecular weight is 279.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 gms of 5-(4-Fluoro-phenyl)-5-oxo-pentanoic acid and 5.6 gms of triethyl amine was added to 25 ml of toluene. 5.1 gms of Pivollyl chloride was added and stirred the reaction mass at room temperature for about 2 hours. 4 ml of Morpholine in 25 ml of toluene was added to the reaction mass at 0° C. Stirred the reaction mass for about 30 minutes at 0-5° C. and 20 ml of water was added. To the reaction mass 30 ml of brine solution was added and organic layer was separated. Dried the separated organic layer over sodium sulfate. Distill off the solvent completely under reduced pressure at 50-55° C. The resulted oily mass was dissolved in 12 ml of toluene and 60 ml of hexane. Cooled the reaction mass and 12 ml of toluene was added. Stirred the reaction mass for about 1-2 hours at 0-5° C., filtered, washed with 5 ml of hexane and dried at 40-45° C. to get 10 gms of 1-(4-Fluoro-phenyl)-5-morpholin-4-yl-pentane-1,5-dione.